(2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}-3-phenylprop-2-enamide

• Molecular Formula: C24H22FNO4S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: (E)-N-(1,1-dioxothiolan-3-yl)-N-[[5-(4-fluorophenyl)furan-2-yl]methyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C24H22FNO4S/c25-20-9-7-19(8-10-20)23-12-11-22(30-23)16-26(21-14-15-31(28,29)17-21)24(27)13-6-18-4-2-1-3-5-18/h1-13,21H,14-17H2/b13-6+
• InChI Key: AOJRFAHKRZZBJU-AWNIVKPZSA-N
• Isomeric SMILES: C1CS(=O)(=O)CC1N(CC2=CC=C(O2)C3=CC=C(C=C3)F)C(=O)/C=C/C4=CC=CC=C4
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=C(O2)C3=CC=C(C=C3)F)C(=O)C=CC4=CC=CC=C4

Description

(2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}-3-phenylprop-2-enamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a dioxidotetrahydrothiophen ring, a fluorophenyl group, and a furan ring, making it an interesting subject for research in organic chemistry and related disciplines.

Preparation Methods

The synthesis of (2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}-3-phenylprop-2-enamide involves multiple steps, including the formation of the dioxidotetrahydrothiophen ring and the coupling of the fluorophenyl and furan rings. The reaction conditions typically require specific catalysts and reagents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve scaling up these reactions using continuous flow reactors and optimizing reaction conditions to maximize efficiency and minimize waste.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The dioxidotetrahydrothiophen ring can be oxidized further under specific conditions.

Reduction: The compound can be reduced to form different derivatives, depending on the reagents used.

Substitution: The fluorophenyl and furan rings can undergo substitution reactions, allowing for the introduction of different functional groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

(2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}-3-phenylprop-2-enamide has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used to investigate biological pathways and interactions due to its unique structure.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. The dioxidotetrahydrothiophen ring and the fluorophenyl group play crucial roles in these interactions, potentially affecting enzyme activity, receptor binding, and other cellular processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar compounds include those with dioxidotetrahydrothiophen rings, fluorophenyl groups, or furan rings. Examples include:

• Compounds with dioxidotetrahydrothiophen rings used in oxidation studies.
• Fluorophenyl derivatives used in medicinal chemistry.
• Furan-based compounds used in material science. The uniqueness of (2E)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}-3-phenylprop-2-enamide lies in its combination of these functional groups, providing a versatile platform for various applications.